Cas no 102151-33-7 (3-Chloro-4-methoxybenzonitrile)
102151-33-7 structure
Product Name:3-Chloro-4-methoxybenzonitrile
CAS No:102151-33-7
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD03093073
CID:62281
PubChem ID:24883387
Update Time:2024-11-04
3-Chloro-4-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-methoxybenzonitrile
- 3-Chloro-4-methoxy-carbonitrile
- 3-CHLORO-4-METHOXYBENZONITRILE v
- 3-Chloro-4-methoxybenzonitrile 97%
- 3-Chloro-4-methoxybenzonitrile, 97+%
- SY018584
- 102151-33-7
- J-000636
- SUFOLDHSHRVSQV-UHFFFAOYSA-N
- AKOS008968436
- 3-chloro-4-methoxy-benzonitrile
- DTXSID90401926
- MFCD03093073
- SCHEMBL524339
- CS-W017823
- 3-Chloro-4-methoxybenzonitrile, 97%
- EN300-370560
- DS-13510
- Benzonitrile, 3-chloro-4-methoxy-
- A800528
- FT-0615414
-
- MDL： MFCD03093073
- Inchi： 1S/C8H6ClNO/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4H,1H3
- InChI Key： SUFOLDHSHRVSQV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=CC=1OC
- BRN： 5926726
Computed Properties
- Exact Mass: 167.01400
- Monoisotopic Mass: 167.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 33A^2
Experimental Properties
- Color/Form: White crystal almond flavor powder
- Density: 1.25
- Melting Point: 107-111 °C (lit.)
- Boiling Point: 265.7±20.0 °C at 760 mmHg
- Flash Point: 114.5±21.8 °C
- Refractive Index: 1.548
- PSA: 33.02000
- LogP: 2.22028
- Solubility: Insoluble in water
3-Chloro-4-methoxybenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H317-H319-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 22-36/37/38-43
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22; R36/37/38; R43
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
3-Chloro-4-methoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Chloro-4-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137412-100g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 100g |
¥979.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137412-25g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 25g |
¥306.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137412-1g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 1g |
¥36.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137412-10g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 10g |
¥153.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137412-5g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 5g |
¥96.90 | 2023-08-31 | |
| Chemenu | CM162158-100g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 95+% | 100g |
$315 | 2021-06-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019601-1g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 1g |
￥27 | 2023-09-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019601-25g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 25g |
￥236 | 2023-09-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019601-5g |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 97% | 5g |
￥67 | 2023-09-11 | |
| TRC | C427773-100mg |
3-Chloro-4-methoxybenzonitrile |
102151-33-7 | 100mg |
$64.00 | 2023-05-18 |
3-Chloro-4-methoxybenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:102151-33-7)3-Chloro-4-methoxybenzonitrile
Order Number:A800528
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):172.0
Email:sales@amadischem.com
3-Chloro-4-methoxybenzonitrile Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:102151-33-7)3-Chloro-4-methoxybenzonitrile
Purity:99%
Quantity:100g
Price ($):172.0